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Compound of Interest

Compound Name: 3,5-Diethylaniline

Cat. No.: B13564627 Get Quote

In-Depth Technical Guide to 3,5-Diethylaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Diethylaniline, including its

chemical identity, physicochemical properties, and synthesis. Due to the limited availability of

specific experimental data for 3,5-Diethylaniline, this guide also includes information on

related isomers and derivatives to provide a broader context for its potential applications and

characteristics.

Chemical Identity and Properties
3,5-Diethylaniline is an aromatic organic compound belonging to the substituted aniline family.

Its structure consists of a benzene ring with two ethyl groups at the 3 and 5 positions and an

amino group at the 1 position.

CAS Number: 1701-68-4[1] Molecular Formula: C₁₀H₁₅N[1]

The following table summarizes the key computed physicochemical properties of 3,5-
Diethylaniline.
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Property Value Reference

Molecular Weight 149.23 g/mol [1]

Monoisotopic Mass 149.120449483 Da [1]

Topological Polar Surface Area 26 Å² [1]

XlogP (predicted) 2.8 [1]
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Synthesis of Diethylaniline Isomers
While a specific, detailed experimental protocol for the synthesis of 3,5-Diethylaniline was not

readily available in the surveyed literature, a general approach can be inferred from the

synthesis of related compounds. The synthesis of ring-substituted anilines often involves

multiple steps, starting from a suitable benzene derivative. For instance, the synthesis of N,3-

diethylaniline involves the preparation of 3-ethylaniline from benzene, followed by N-alkylation.

A plausible general workflow for synthesizing a ring-substituted diethylaniline is outlined below.
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Stage 1: Synthesis of Diethylbenzene Precursor

Stage 2: Reduction to Diethylaniline

Benzene

Friedel_Crafts

Acyl Chloride, AlCl3

Intermediate_Ketone

Nitration

HNO3, H2SO4

Nitro_Diethylbenzene

Reduction

e.g., H2, Pd/C

3,5-Diethylaniline

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a ring-substituted diethylaniline.
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Experimental Protocol: Synthesis of a Related Isomer (N,3-diethylaniline)

This protocol for the synthesis of N,3-diethylaniline via reductive amination of 3-ethylaniline is

provided as an illustrative example of the synthesis of a diethylaniline derivative.[2]

Materials:

3-Ethylaniline

Acetaldehyde

Sodium triacetoxyborohydride (NaBH(OAc)₃)

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a round-bottom flask, add 3-ethylaniline (1 equivalent) and dichloromethane.

Add acetaldehyde (1.1 equivalents) to the solution and stir for 20-30 minutes to allow for the

formation of the intermediate imine.

Slowly add sodium triacetoxyborohydride (1.5 equivalents) to the mixture in portions.

Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress

using Thin Layer Chromatography (TLC).

Once the reaction is complete, quench by slowly adding a saturated aqueous solution of

sodium bicarbonate.

Separate the organic layer. Extract the aqueous layer twice with dichloromethane.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
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Concentrate the solution under reduced pressure to obtain the crude product.

Purify the crude N,3-diethylaniline by silica gel column chromatography.[2]

Analytical Data
Experimental analytical data such as NMR and IR spectra for 3,5-Diethylaniline are not widely

available. However, predicted mass spectrometry data for the hydrochloride salt and

experimental data for the related isomer N,N-Diethylaniline are presented below for reference.

Predicted Mass Spectrometry Data for 3,5-Diethylaniline Hydrochloride[3]

Adduct m/z Predicted CCS (Å²)

[M+H]⁺ 150.12773 132.2

[M+Na]⁺ 172.10967 140.3

[M-H]⁻ 148.11317 135.8

[M+NH₄]⁺ 167.15427 153.7

Spectroscopic Data for N,N-Diethylaniline (for reference)

Spectroscopy Peak Information Reference

¹H NMR Spectral data available. [4]

IR Spectroscopy

Peaks at: 2971.3, 2928.9,

1598.6, 1508.0, 1355.7,

1267.0, 1201.5, 746.5, 694.4

cm⁻¹

[5]

Mass Spectrometry (EI)
Major peaks and fragmentation

patterns are documented.
[6]

Applications in Research and Drug Development
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Aniline and its derivatives are fundamental building blocks in organic synthesis, with

applications in the production of dyes, polymers, and pharmaceuticals.[7] While specific

applications for 3,5-Diethylaniline are not extensively documented, the applications of its

isomers suggest its potential utility.
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(e.g., 3,5-Diethylaniline)
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Caption: Role of aniline derivatives as versatile chemical intermediates.

Dye Synthesis: Diethylaniline isomers are precursors to several dyes. For example, N,N-

Diethylaniline is used in the synthesis of brilliant green and patent blue V.[8]

Agrochemicals and Pharmaceuticals: 2,6-Diethylaniline is a key intermediate in the synthesis

of herbicides, pesticides, and Active Pharmaceutical Ingredients (APIs).[9]

Drug Discovery: Derivatives of 3-ethylaniline have been synthesized and investigated as

potential inhibitors of carbonic anhydrase II, an emerging target for cancer treatment.[10]

This suggests that 3,5-diethylaniline could also serve as a scaffold in medicinal chemistry.

Organic Synthesis: The complex of diethylaniline with borane is used as a reducing agent.

Diethylanilines can also act as acid-absorbing bases in chemical reactions.[8]

Safety and Handling
Specific safety data for 3,5-Diethylaniline is not readily available. The following information is

based on data for the closely related compounds 3,5-dimethylaniline and N,N-diethylaniline

and should be used as a precautionary guide.
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Hazard Category Precautionary Statements Reference

Toxicity

Toxic if swallowed, in contact

with skin, or if inhaled. May

cause damage to organs

through prolonged or repeated

exposure.

Flammability Combustible liquid. [11]

Environmental Hazard
Toxic to aquatic life with long-

lasting effects.

Handling

Wear protective gloves,

clothing, eye, and face

protection. Use only in a well-

ventilated area. Keep away

from heat and open flames.

[11]

Storage

Store in a well-ventilated

place. Keep container tightly

closed. Store locked up.

[11]

Disclaimer: This guide is intended for informational purposes for a scientific audience. The lack

of extensive, peer-reviewed experimental data on 3,5-Diethylaniline necessitates caution.

Researchers should consult comprehensive safety data sheets from suppliers and perform

their own risk assessments before handling this chemical. The information provided for related

isomers should be considered as indicative but not a direct substitute for data on 3,5-
Diethylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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